Cas no 123116-02-9 (3-Thiophenecarbonyl chloride, 2-methyl-)

• Product Name: 3-Thiophenecarbonyl chloride, 2-methyl-
• CAS No: 123116-02-9
• MF: C₆H₅ClOS
• MW: 160.621299505234
• MDL: MFCD18417771
• CID: 1215025
• PubChem ID: 22414448
• Update Time: 2025-10-29

3-Thiophenecarbonyl chloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonyl chloride, 2-methyl-
• 2-methyl-thiophene-3-carbonyl chloride
• 2-Methylthiophene-3-carbonyl chloride
• YEA11602
• 2-Methylthiophene-3-carbonylchloride
• 2-methyl-3-thienylcarbonyl chloride
• BS-30357
• 2-methyl-3-thiophenecarboxylic acid chloride
• ARFSLZDAEPADKY-UHFFFAOYSA-N
• SCHEMBL4123763
• DB-303633
• 123116-02-9
• G68326
• 2-methyl-3-thienylcarboxylic acid chloride
• MFCD18417771

• MDL： MFCD18417771
• Inchi： 1S/C6H5ClOS/c1-4-5(6(7)8)2-3-9-4/h2-3H,1H3
• InChI Key： ARFSLZDAEPADKY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CSC=1C)=O

Computed Properties

• Exact Mass: 159.9749636g/mol
• Monoisotopic Mass: 159.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-Thiophenecarbonyl chloride, 2-methyl-

Comprehensive Guide to 3-Thiophenecarbonyl chloride, 2-methyl- (CAS No. 123116-02-9): Properties, Applications, and Market Insights

3-Thiophenecarbonyl chloride, 2-methyl- (CAS No. 123116-02-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This thiophene derivative is known for its unique reactivity, making it a valuable intermediate in synthesizing complex molecules. With the growing demand for heterocyclic compounds in drug discovery, understanding the properties and applications of this chemical is essential for researchers and industry professionals.

The compound belongs to the class of thiophene carbonyl chlorides, characterized by a five-membered aromatic ring containing sulfur. The presence of a methyl group at the 2-position and a carbonyl chloride functional group enhances its reactivity, allowing for diverse chemical transformations. Recent studies highlight its importance in developing bioactive molecules, particularly in medicinal chemistry where thiophene-based scaffolds show promising therapeutic potential.

One of the most common applications of 3-Thiophenecarbonyl chloride, 2-methyl- is as a building block in organic synthesis. Researchers frequently use it to prepare amides, esters, and other derivatives through nucleophilic substitution reactions. Its compatibility with various coupling agents makes it ideal for peptide synthesis and polymer chemistry. Additionally, its role in creating functional materials for electronics and optoelectronics has gained attention due to the increasing interest in conductive polymers and organic semiconductors.

From a market perspective, the demand for 3-Thiophenecarbonyl chloride, 2-methyl- is driven by the pharmaceutical sector's need for novel drug candidates. The rise of targeted therapies and small molecule drugs has further boosted its relevance. Manufacturers are focusing on improving synthesis methods to ensure high purity and yield, addressing the needs of high-throughput screening and combinatorial chemistry applications.

Environmental and safety considerations are crucial when handling 3-Thiophenecarbonyl chloride, 2-methyl-. While it is not classified as a hazardous substance under most regulations, proper storage and handling protocols should be followed to prevent degradation. The compound should be kept in a cool, dry place, away from moisture and strong bases, to maintain its stability and reactivity.

Recent advancements in green chemistry have explored sustainable methods for synthesizing thiophene derivatives, including 3-Thiophenecarbonyl chloride, 2-methyl-. Researchers are investigating catalytic processes and solvent-free reactions to minimize waste and improve efficiency. These innovations align with the global push toward eco-friendly chemical production and circular economy principles.

In conclusion, 3-Thiophenecarbonyl chloride, 2-methyl- (CAS No. 123116-02-9) is a versatile compound with significant applications in pharmaceuticals, materials science, and specialty chemicals. Its unique thiophene backbone and reactive carbonyl chloride group make it indispensable for researchers developing next-generation therapeutics and advanced materials. As the chemical industry evolves, this compound will likely remain a key player in innovation-driven sectors.